Cas no 53645-78-6 (1H-Pyrazolo[3,4-d]pyrimidine, 1,4-diphenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1,4-diphenyl-
• CAS No: 53645-78-6
• MF: C₁₇H₁₂N₄
• MW: 272.30398273468
• CID: 356780
• PubChem ID: 11514589
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1,4-diphenyl-
• 1,4-diphenylpyrazolo[3,4-d]pyrimidine
• AKOS015916809
• SCHEMBL3149713
• DTXSID90467880
• 1,4-diphenyl-1H-pyrazolo[4,5-e]pyrimidine
• 1,4-diphenyl-1H-pyrazolo[3,4-d]pyrimidine
• 53645-78-6

• Inchi： 1S/C17H12N4/c1-3-7-13(8-4-1)16-15-11-20-21(17(15)19-12-18-16)14-9-5-2-6-10-14/h1-12H
• InChI Key： HHFKHWLITAWNKZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(C=N1)=C(C1C=CC=CC=1)N=CN=2

Computed Properties

• Exact Mass: 272.10636
• Monoisotopic Mass: 272.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6